1,2,3-Trichloropropane

• CAS No.: 96-18-4
• Product Name: 1,2,3-Trichloropropane
• Molecular Formula: C3H5Cl3; CH2ClCHClCH2Cl; C3H5Cl3
• Molecular Weight: 147.43 g/mol
• IUPAC Name: 1,2,3-trichloropropane
• Standard InChI: InChI=1S/C3H5Cl3/c4-1-3(6)2-5/h3H,1-2H2
• Standard InChIKey: CFXQEHVMCRXUSD-UHFFFAOYSA-N
• SMILES: C(C(CCl)Cl)Cl
• Canonical SMILES: C(C(CCl)Cl)Cl
• Boiling Point: 313 °F at 760 mm Hg (NTP, 1992); 157.0 °C; 158 °C; 156 °C; 314°F
• Colorform: Colorless liquid
• Density: 1.3889 at 68 °F (USCG, 1999); 1.3889 g/cu cm at 20 °C; Relative density (water = 1): 1.39; 1.39
• Flash Point: 180 °F (NTP, 1992); 74 °C (165 °F) - closed cup; 180 °F (82.2 °C) (Open Cup); 160-164 °F (Closed cup); 180 °F (open cup); 71 °C (closed cup); 73 °C c.c.; 160°F
• Melting Point: 5.5 °F (NTP, 1992); -14.7 °C; -13.9 °C; -14 °C; 6°F
• Physical Description: 1,2,3-trichloropropane is a colorless liquid with a strong acid odor. Denser than water and slightly soluble in water. Hence sinks in water. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a chloroform-like odor.
• Description: 1,2,3-Trichloropropane is a synthetic, colorless to light yellow liquid that is soluble in polar organic solvents and only slightly soluble in water. 1,2,3-Trichloropropane is used as both a chemical intermediate and cross-linking agent in the production of polymers. 1,2,3-Trichloropropane is flammable and, when heated to decomposition, emits toxic fumes of hydrogen chloride. Exposure of humans to 1,2,3-trichloropropane vapor causes irritation of the eyes and throat. It is reasonably anticipated to be a human carcinogen. (NCI05); 1,2,3-trichloropropane is a colorless liquid with a strong acid odor. Denser than water and slightly soluble in water. Hence sinks in water. (USCG, 1999); 1,2,3-Trichloropropane is a synthetic chemical that is also known as allyl trichloride, glycerol trichlorohydrin, and trichlorohydrin. It is a colorless, heavy liquid with a sweet but strong odor. It evaporates very quickly and small amounts dissolve in water. It is mainly used to make other chemicals. Some of it is also used as an industrial solvent, paint and varnish remover, and cleaning and degreasing agent. Very little information is available on the amounts manufactured and the specific uses.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 5 mg/mL at 75° F (NTP, 1992); 0.01 M; In water, 1750 mg/L at 25 °C; Slightly soluble in carbon tetrachloride; soluble in ethanol, ethyl ether; very soluble in chloroform; Dissolves oils, fats, waxes, chlorinated rubber, and numerous resins.; Solubility in water, g/100ml: 0.18 (very poor); 0.1%
• Synonyms: Allyl trichloride, Glycerol trichlorohydrin
• Vapor Density: 5.08 (NTP, 1992) (Relative to Air); 5.08 (Air = 1); Relative vapor density (air = 1): 5.1; 5.08
• Vapor Pressure: 2 mm Hg at 68 °F ; 4 mm Hg at 86° F (NTP, 1992); 3.69 mmHg; 3.69 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.29; 3 mmHg
• PubChem Compound: 7285
• Last Modified: Nov 12 2021